2-[2-chloro-6-(cyclopentylamino)purin-9-yl]-5-(hydroxymethyl)-3-methyloxolane-3,4-diol

Specification

• Description: 2'-MeCCPA is an adenosine A1 receptor agonist. It is selective for adenosine A1 over A2A and A3 receptors in radioligand binding assays (Kis = 1.8, 3,900 and 5,000 nM, respectively) and inhibits forskolin-induced activation of adenylyl cyclase in rat cortical membranes (IC50 = 13.1 nM). 2'-MeCCPA (2.5-5 mg/kg) increases tail flick latency in the hot plate test and inhibits formalin-induced late nocifensive behavior in rats.; Potent and highly selective agonist at A1 adenosine receptors (Ki values are 3.3, 9580, 37600 and 1150 nM for human recombinant A1, A2A, A2B and A3 receptors respectively). Acts as a full agonist; inhibits forskolin-stimulated adenylyl cyclase activity in rat cortical membranes with an IC50 value of 13.1 nM.
• CAS No.: 205171-12-6
• Molecular Formula: C16H22ClN5O4
• Molecular Weight: 383.83
• IUPAC Name: 2-[2-chloro-6-(cyclopentylamino)purin-9-yl]-5-(hydroxymethyl)-3-methyloxolane-3,4-diol
• Standard InChI: InChI=1S/C16H22ClN5O4/c1-16(25)11(24)9(6-23)26-14(16)22-7-18-10-12(19-8-4-2-3-5-8)20-15(17)21-13(10)22/h7-9,11,14,23-25H,2-6H2,1H3,(H,19,20,21)
• SMILES: CC1(C(C(OC1N2C=NC3=C(N=C(N=C32)Cl)NC4CCCC4)CO)O)O